Cas no 1866708-64-6 (3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 1866708-64-6
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 4625727
• Update Time: 2025-06-09

3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• Inchi： 1S/C15H19NO5/c1-14(2,3)21-13(19)16-15(12(17)18)8-10-6-4-5-7-11(10)20-9-15/h4-7H,8-9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： YTJPMLGYZLYTAP-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1(NC(OC(C)(C)C)=O)C(O)=O

Additional information on 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 1866708-64-6)

3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 1866708-64-6) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzopyran and features a tert-butoxycarbonyl (Boc) protecting group on the amino functionality. The presence of this protecting group makes it an attractive candidate for synthetic chemistry, particularly in the development of bioactive molecules and drug candidates.

The structure of 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid consists of a benzopyran core, which is a six-membered ring fused to a five-membered pyran ring. The carboxylic acid group at the C-3 position and the amino group protected by the Boc moiety at the C-3 position provide multiple functional handles for further chemical modifications. This structural diversity allows for the synthesis of a wide range of derivatives, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in the use of benzopyran derivatives in medicinal chemistry due to their diverse biological activities. For instance, compounds with similar structures have been investigated for their potential as anti-inflammatory agents, antioxidants, and anticancer drugs. The presence of the Boc protecting group in 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid allows for controlled deprotection and subsequent functionalization, which is crucial for optimizing the pharmacological properties of these molecules.

The synthesis of 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid typically involves multi-step procedures that ensure high yields and purity. One common approach involves the reaction of 3-aminochroman with di-tert-butyl dicarbonate (Boc₂O) to form the protected amino derivative, followed by selective oxidation to introduce the carboxylic acid functionality. This synthetic route has been optimized to minimize side reactions and maximize product yield, making it suitable for large-scale production.

The physical and chemical properties of 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of its biological activity, preliminary studies have shown that 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid exhibits promising anti-inflammatory effects. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound could be further developed as a potential therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, there is evidence that 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid may also possess antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders and cardiovascular diseases. Further research is needed to fully elucidate the mechanisms by which this compound exerts its antioxidant effects.

The potential applications of 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid extend beyond medicinal chemistry. In materials science, benzopyran derivatives have been explored for their photochromic properties, which allow them to change color upon exposure to light. This characteristic makes them useful in the development of smart materials and optical devices.

In conclusion, 3-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 1866708-64-6) is a multifaceted compound with significant potential in various fields of research and development. Its unique structural features and functional groups make it an attractive candidate for synthetic chemistry and drug discovery. Ongoing studies are likely to uncover additional applications and optimize its use in both pharmaceutical and materials science contexts.